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Compound of Interest

Compound Name: CP-465022 hydrochloride

Cat. No.: B15579404

For Researchers, Scientists, and Drug Development Professionals

Introduction

CP-465022 hydrochloride is a potent and selective non-competitive antagonist of the a-
amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor, with an IC50 value of 25
nM in rat cortical neurons.[1][2][3] It also demonstrates significant blockage of the persistent
component of Nav1.6 channel activity. This compound is a valuable tool for investigating the
physiological and pathophysiological roles of AMPA receptors, which are implicated in various
neurological conditions.[4][5][6] This document provides a detailed protocol for the preparation
of CP-465022 hydrochloride stock solutions for in vitro research applications.

Compound Information

Proper handling and storage of CP-465022 hydrochloride are critical for maintaining its
stability and activity. The following table summarizes key quantitative data for this compound.
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Property Value Source

Molecular Weight 499.41 g/mol

Formula C26H24CIFN4O-HCI

Purity >98%

Solubility in DMSO up to 100 mM [1]

Solubility in Water up to 10 mM [1]

ICso (AMPA Receptor) 25 nM (in rat cortical neurons) [1112114]

Storage of Solid Desiccate at Room o
Temperature

Storage of Stock Solution < 1 month at -20°C [1]

Signaling Pathway

CP-465022 hydrochloride acts as a non-competitive antagonist at AMPA receptors, a subtype
of ionotropic glutamate receptors. These receptors are crucial for mediating fast excitatory
synaptic transmission in the central nervous system. By binding to a site distinct from the
glutamate binding site, CP-465022 hydrochloride allosterically inhibits the ion channel
function of the AMPA receptor, thereby reducing the influx of sodium and calcium ions into the
neuron in response to glutamate. This inhibitory action modulates synaptic plasticity and
neuronal excitability.
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Figure 1. Mechanism of action of CP-465022 hydrochloride.

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of CP-465022
hydrochloride in dimethyl sulfoxide (DMSO).

Materials
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e CP-465022 hydrochloride (solid)

e Anhydrous/molecular sieve-dried DMSO
 Sterile microcentrifuge tubes or vials

o Calibrated micropipettes and sterile tips
e Analytical balance

e \ortex mixer

Safety Precautions

e Always handle CP-465022 hydrochloride in a well-ventilated area, preferably a chemical
fume hood.[7]

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and chemical-resistant gloves.[7]

o Refer to the Safety Data Sheet (SDS) for comprehensive safety information before handling
the compound.[7][8]

e« DMSO is a potent solvent and can facilitate the absorption of substances through the skin.
Handle with care.

Stock Solution Preparation Workflow
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3. Add DMSO to the solid
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:

5. Aliquot the stock solution

:

6. Store at -20°C
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Figure 2. Workflow for preparing CP-465022 hydrochloride stock solution.

Step-by-Step Procedure
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» Determine the required amount: Decide on the desired volume of the stock solution. For this
protocol, we will prepare 1 mL of a 10 mM stock solution.

e Weigh the compound:

o Based on the molecular weight of 499.41 g/mol , calculate the mass of CP-465022
hydrochloride needed.

» Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = 10 mmol/L x 0.001 L x 499.41 g/mol x 1000 mg/g = 4.99 mg

o Carefully weigh out approximately 4.99 mg of CP-465022 hydrochloride using an
analytical balance and place it in a sterile microcentrifuge tube. Record the exact weight.

e Calculate the solvent volume:

o Itis often more practical to weigh a slightly different amount of the solid and adjust the
solvent volume accordingly.

o Use the following formula to calculate the precise volume of DMSO needed based on the
actual mass weighed:

= Volume (uL) = [Mass (mg) / 499.41 (g/mol )] x [1/ 10 (mmol/L)] x 1,000,000 (uL/L)
¢ Dissolve the compound:

o Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the
microcentrifuge tube containing the compound.

o Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. Visually
inspect the solution to ensure there are no undissolved particles.

» Aliquot and store:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, it is
recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50
ML) in sterile microcentrifuge tubes.
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o Label each aliquot clearly with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -20°C for up to one month.[1]

Usage Guidelines
o Before use, thaw the required aliquot at room temperature and ensure the solution is free of
any precipitate.[1]

 Briefly centrifuge the tube to collect the solution at the bottom before opening.

o Prepare fresh working solutions by diluting the stock solution in the appropriate cell culture
medium or experimental buffer immediately before use.

e Itis advisable to prepare and use solutions on the same day if possible.[1]

Conclusion

This document provides a standardized protocol for the preparation of CP-465022
hydrochloride stock solutions. Adherence to these guidelines for handling, preparation, and
storage will help ensure the integrity and consistent performance of the compound in
experimental settings. Researchers should always consult the batch-specific information
provided by the supplier and the relevant Safety Data Sheet before commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15579404#how-to-prepare-cp-465022-hydrochloride-
stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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